Cas no 1180-43-4 (Cholesteryl Iso-butyrate)

Cholesteryl Iso-butyrate Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-, 3-(2-methylpropanoate)
• Cholesterolisobutyrate
• CHOLESTERYL ISO-BUTYRATE
• CHOLESTERYL-ISO-BUTYRATE
• cholest-5-en-3beta-yl isobutyrate
• CHOLESTERYL ISOBUTYRATE
• Cholesterylisobutyrat
• Isobuttersaeure-cholesterylester
• O-Isobutyryl-cholesterin
• O-isobutyryl-cholesterol
• 5-Cholesten-3-beta-ol iso-butyrate
• DTXSID40922590
• MFCD00021139
• EINECS 214-651-5
• 3.beta.-(2-Methylpropanoyloxy)cholest-5-ene
• 1180-43-4
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-methylpropanoate
• Cholest-5-en-3-yl 2-methylpropanoate
• 5-Cholesten-3.beta.-ol isobutyrate
• NS00045504
• Cholest-5-en-3-ol (3.beta.)-, 2-methylpropanoate
• SCHEMBL245454
• cholesterol isobutyrate
• W-108551
• PUUPGXQPWDWTPH-GTPODGLVSA-N
• Cholest-5-en-3beta-yl isobutyrate
• +Expand

• MDL： MFCD00021139
• InChIKey： PUUPGXQPWDWTPH-GTPODGLVSA-N
• Inchi： InChI=1S/C31H52O2/c1-20(2)9-8-10-22(5)26-13-14-27-25-12-11-23-19-24(33-29(32)21(3)4)15-17-30(23,6)28(25)16-18-31(26,27)7/h11,20-22,24-28H,8-10,12-19H2,1-7H3/t22-,24+,25+,26-,27+,28+,30+,31-/m1/s1
• SMILES： CC(C)CCC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)OC(=O)C(C)C

Computed Properties

• Exact Mass: 456.39700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 456.396731
• Heavy Atom Count: 33
• Complexity: 735
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 8.59560
• PSA: 26.30000
• Refractive Index: 1.512
• Boiling Point: 514.5°Cat760mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 262.1°C
• Density: 0.98